Cas no 88102-22-1 (4-(3-Ethoxy-3-oxopropyl)bicyclo[2.2.2]octane-1-carboxylic acid)

• Product Name: 4-(3-Ethoxy-3-oxopropyl)bicyclo[2.2.2]octane-1-carboxylic acid
• CAS No: 88102-22-1
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 644961
• PubChem ID: 46864124
• Update Time: 2025-04-19

4-(3-Ethoxy-3-oxopropyl)bicyclo[2.2.2]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Ethoxy-3-oxopropyl)bicyclo[2.2.2]octane-1-carboxylic acid
• 1-(3-ethoxy-3-oxopropyl)bicyclo[2.2.2]octane-4-carboxylic acid
• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-octyl-,2,3-dicyano-4-pentylphenyl ester
• DTXSID30676959
• AKOS015843403
• 4-(3-ethoxy-3-oxopropyl)bicyclo[2.2.2]octane-1-carboxylicacid
• 88102-22-1
• SCHEMBL6856406

• Inchi： 1S/C14H22O4/c1-2-18-11(15)3-4-13-5-8-14(9-6-13,10-7-13)12(16)17/h2-10H2,1H3,(H,16,17)
• InChI Key： IZNBHBWEPPMVPI-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CCC(=O)OCC)(CC1)CC2)=O

Computed Properties

• Exact Mass: 254.15180918g/mol
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters